Cas no 22188-62-1 (4-Isothiazolecarboxylic acid, 5-(acetylamino)-3-methyl-, ethyl ester)

• Product Name: 4-Isothiazolecarboxylic acid, 5-(acetylamino)-3-methyl-, ethyl ester
• CAS No: 22188-62-1
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 1411635
• Update Time: 2024-08-16

4-Isothiazolecarboxylic acid, 5-(acetylamino)-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarboxylic acid, 5-(acetylamino)-3-methyl-, ethyl ester

• Inchi： 1S/C9H12N2O3S/c1-4-14-9(13)7-5(2)11-15-8(7)10-6(3)12/h4H2,1-3H3,(H,10,12)
• InChI Key： OCIYVYIEXQYNFF-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=C(C(OCC)=O)C(C)=N1

Computed Properties

• Exact Mass: 228.05696

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Melting Point: 116 °C
• Boiling Point: 319.5±42.0 °C(Predicted)
• PSA: 68.29
• pka: 13.09±0.70(Predicted)